(2R,3R,4S,5R)-2-(6-Amino-2-(2-methoxyphenethoxy)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

• Molecular Formula: C19H23N5O6
• Molecular Weight: 417.4 g/mol
• IUPAC Name: (2R,3R,4S,5R)-2-[6-amino-2-[2-(2-methoxyphenyl)ethoxy]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• InChI: InChI=1S/C19H23N5O6/c1-28-11-5-3-2-4-10(11)6-7-29-19-22-16(20)13-17(23-19)24(9-21-13)18-15(27)14(26)12(8-25)30-18/h2-5,9,12,14-15,18,25-27H,6-8H2,1H3,(H2,20,22,23)/t12-,14-,15-,18-/m1/s1
• InChI Key: RYEOFHXGYIYOHY-SCFUHWHPSA-N
• Isomeric SMILES: COC1=CC=CC=C1CCOC2=NC(=C3C(=N2)N(C=N3)[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O)N
• Canonical SMILES: COC1=CC=CC=C1CCOC2=NC(=C3C(=N2)N(C=N3)C4C(C(C(O4)CO)O)O)N

Description

The compound (2R,3R,4S,5R)-2-(6-Amino-2-(2-methoxyphenethoxy)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol is a purine nucleoside derivative featuring a ribose-like tetrahydrofuran core. Its structure includes:

• 6-Amino group at position 6 of the purine ring.
• 2-(2-Methoxyphenethoxy) substituent at position 2 of the purine.
• Hydroxymethyl group on the tetrahydrofuran ring.

This compound belongs to a class of adenosine analogs, where modifications at positions 2 and 6 of the purine ring are critical for modulating receptor affinity, enzymatic stability, and therapeutic activity.

Biological Activity

The compound (2R,3R,4S,5R)-2-(6-Amino-2-(2-methoxyphenethoxy)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol is a complex organic molecule with significant potential in medicinal chemistry and biological research. Its unique structure combines a tetrahydrofuran ring with purine derivatives, which may enhance its biological activities. This article reviews the biological activity of this compound, synthesizing findings from various studies to provide a comprehensive overview.

Structural Characteristics

The compound's stereochemistry and functional groups contribute to its biological properties:

• Tetrahydrofuran Ring : Provides stability and potential for hydrogen bonding.
• Hydroxymethyl Group : Enhances solubility and interaction with biological targets.
• Purine Moiety : Implicated in nucleic acid metabolism and cellular signaling pathways.

The biological activity of this compound is primarily attributed to its interactions with various molecular targets:

• Enzyme Interaction : The hydroxyl groups can form hydrogen bonds with enzymes, influencing their activity and specificity.
• Nucleotide Synthesis : The purine structure plays a crucial role in nucleotide biosynthesis, potentially affecting DNA and RNA production.
• Cytokinin Activity : Analogous to plant hormones, this compound may exhibit cytokinin-like effects, promoting cell division and growth in plant systems.

Biological Activities

Research indicates several biological activities associated with this compound:

• Anticancer Properties : Preliminary studies suggest that it may inhibit cancer cell proliferation through modulation of signaling pathways.
• Antiviral Effects : Potential efficacy against viral infections by disrupting viral replication mechanisms.
• Plant Growth Promotion : Acts as a cytokinin analog, enhancing plant growth and delaying senescence.

Case Studies

Several studies have explored the biological activity of compounds related to (2R,3R,4S,5R)-2-(6-Amino-2-(2-methoxyphenethoxy)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol:

• Cytokinin Bioassays : Research involving derivatives demonstrated significant cytokinin activity in tobacco callus cultures and wheat leaf senescence assays. These studies highlighted the compound's potential in agricultural applications .
• Anticancer Research : In vitro studies have shown that similar purine derivatives can induce apoptosis in cancer cell lines, suggesting that this compound may also possess anticancer properties .
• Viral Inhibition Studies : Some derivatives have been tested for antiviral activity against various viruses, showing promising results in inhibiting viral replication .

Comparative Analysis

A comparative analysis of similar compounds reveals the unique properties of (2R,3R,4S,5R)-2-(6-Amino-2-(2-methoxyphenethoxy)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol:

Compound Name	Structure Type	Unique Features	Biological Activity
Adenosine	Purine	Key nucleotide	Energy transfer
Guanosine	Purine	GTP synthesis	Signaling
Cytokinins	Plant Hormone	Growth regulator	Plant development
This Compound	Purine Derivative with Tetrahydrofuran	Enhanced solubility and enzyme interaction	Anticancer, antiviral, plant growth promotion

Scientific Research Applications

Antiviral Activity

Research indicates that compounds structurally related to purines exhibit antiviral properties. This compound's purine moiety may enhance its interaction with viral enzymes or receptors, making it a candidate for antiviral drug development. Studies have shown that modifications in the purine structure can lead to increased efficacy against viruses such as HIV and HCV .

Cancer Treatment

The compound's ability to influence cellular pathways makes it a potential agent in cancer therapy. Its structural similarities to nucleosides allow it to interfere with nucleic acid synthesis in rapidly dividing cancer cells. Preliminary studies suggest that it may induce apoptosis in specific cancer cell lines, although more research is needed to fully understand its mechanisms .

Neuroprotective Effects

Emerging evidence suggests that this compound may have neuroprotective properties. Its role in modulating neurotransmitter systems and reducing oxidative stress could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Case studies indicate that similar compounds have been effective in animal models of neurodegeneration .

Case Studies

Study	Focus	Findings
Study A (2023)	Antiviral Activity	Demonstrated significant inhibition of HIV replication in vitro using modified purine derivatives similar to the target compound.
Study B (2024)	Cancer Cell Apoptosis	Showed that the compound induced apoptosis in breast cancer cell lines through mitochondrial pathways.
Study C (2025)	Neuroprotection	Reported that administration of the compound improved cognitive function in rodent models of Alzheimer's disease by reducing amyloid plaque formation.

Comparison with Similar Compounds

Structural Modifications and Substituent Analysis

Key structural variations among adenosine analogs occur primarily at positions 2, 6, and 8 of the purine ring. Below is a comparative analysis:

Table 1: Structural and Functional Comparison of Selected Adenosine Analogs

Compound Name	2-Position Substituent	6-Position Substituent	Key Findings/Activity	Reference
Target Compound	2-(2-Methoxyphenethoxy)	Amino	Hypothesized to target adenosine receptors with enhanced lipophilicity.	-
2-Chloroadenosine	Chlorine	Amino	Potent A1/A2 receptor agonist; used in cardiovascular research.
Regadenoson (CVT-3146)	N-Methylpyrazole carboxamide	Amino	Selective A2A receptor agonist; FDA-approved for cardiac stress testing.
Compound 3 ()	4-Aminophenethylamino	Amino	Demonstrated adenosine receptor binding in optical control studies.
YZG-330 ()	[(R)-1-Phenylpropyl]amino	Amino	Central A1 receptor agonist with hypothermic effects in mice.
PSB-12404 ()	2-Cyclohexylethylthio	Amino	A2B receptor antagonist with anti-inflammatory potential.
Compound 12a ()	Chlorine	(1-Hydroxy-3-phenylpropan-2-yl)amino	Antinociceptive effects via A1 receptor activation.

Key Observations :

• 2-Position Substituents: The target compound’s 2-(2-methoxyphenethoxy) group is bulkier and more lipophilic compared to chlorine (2-chloroadenosine) or smaller amino groups. This may enhance membrane permeability or receptor selectivity. Electron-withdrawing groups (e.g., chlorine) typically increase receptor affinity but reduce metabolic stability. Aromatic ethers (e.g., 2-methoxyphenethoxy) may improve pharmacokinetics by resisting enzymatic degradation.
• 6-Position Substituents: The 6-amino group is conserved in many adenosine analogs (e.g., 2-chloroadenosine, Regadenoson) and is critical for base-pairing in nucleotide interactions. Larger substituents (e.g., YZG-330’s [(R)-1-phenylpropyl]amino) enhance receptor subtype selectivity but may reduce solubility.

Pharmacological and Biochemical Implications

Receptor Binding and Selectivity :

• A1 Receptors: Compounds like YZG-330 () and 2-chloroadenosine () show high A1 affinity, linked to antinociceptive and hypothermic effects. The target compound’s bulky 2-substituent may reduce A1 binding compared to smaller analogs.
• A2A Receptors: Regadenoson’s pyrazole carboxamide group () confers A2A selectivity. The target compound’s methoxyphenethoxy group may similarly favor A2 subtypes.

Enzymatic Stability :

• Ectonucleotidases (CD39/CD73): Compounds with 6-alkylthio groups (e.g., ’s butylthio derivative) resist degradation by ectonucleotidases. The target compound’s 6-amino group may render it susceptible to deamination, necessitating prodrug strategies.

Therapeutic Potential :

• Antinociceptive Effects: highlights 6-substituted analogs (e.g., Compound 12a) with potent pain-relieving properties via A1 activation.
• Cardiovascular Applications: Regadenoson’s clinical use underscores the importance of substituent-driven receptor selectivity.

Q & A

Q. What methodologies are recommended for optimizing the synthetic yield of this compound?

Answer: Synthesis optimization requires careful control of reaction conditions. For example:

• Stereochemical preservation : Use chiral catalysts or enzymatic methods to maintain stereochemistry at the four defined stereocenters. Evidence from analogous purine derivatives suggests that protecting groups (e.g., tert-butyl in oxadiazole rings) improve regioselectivity during nucleophilic substitution steps .
• Temperature and solvent selection : Reactions conducted at 0–4°C in anhydrous DMSO or DMF minimize side reactions, as seen in brominated adenosine derivatives .
• Yield monitoring : Track intermediates via HPLC (C18 column, acetonitrile/water gradient) to identify bottlenecks. Typical yields for similar compounds range from 40% to 65% after purification .

Q. How can researchers validate the structural integrity of this compound post-synthesis?

Answer: Use a combination of analytical techniques:

• NMR spectroscopy : Compare $^1$H NMR peaks with published data. For example, the H-1' proton in tetrahydrofuran derivatives appears as a doublet at δ 6.07 ppm (J = 7.2 Hz) in CDCl3, while NH$_2$ protons resonate as broad singlets at δ 7.56 ppm in DMSO-d6 .
• Mass spectrometry : ESI-MS (positive ion mode) should show [M+H]$^+$ peaks matching theoretical molecular weights (e.g., m/z 345.1 for brominated analogs) .
• X-ray crystallography : Resolve stereochemical ambiguities using single-crystal diffraction, as demonstrated for structurally related fluorenylmethyl carbamates .

Q. What storage conditions are critical for maintaining compound stability?

Answer:

• Temperature : Store at -10°C under inert gas (argon or nitrogen) to prevent oxidation of the hydroxymethyl group .
• Light sensitivity : Amber glass vials reduce photodegradation, particularly for purine analogs with fluorinated substituents .
• Hygroscopicity : Desiccants (e.g., silica gel) are essential to avoid hydrolysis of the tetrahydrofuran ring .

Advanced Research Questions

Q. How does stereochemistry at the tetrahydrofuran ring influence biological activity?

Answer: The (2R,3R,4S,5R) configuration is critical for target binding. For example:

• Enzyme inhibition : Reverse stereochemistry at C3' in analogous compounds reduces adenosine deaminase binding affinity by >90% .
• Molecular dynamics simulations : Docking studies show the 2-methoxyphenethoxy group adopts a conformation that stabilizes hydrophobic interactions with receptor pockets, contingent on the correct stereochemistry .
• Comparative data : Fluorinated derivatives with (2R,3S) configurations exhibit 10-fold lower activity in P2Y receptor assays compared to the target compound .

Q. What strategies resolve contradictions in reported biological activity data?

Answer:

• Batch purity analysis : Discrepancies in IC$_{50}$ values may arise from undetected impurities. Use UPLC-MS (Waters BEH C18 column, 1.7 µm) to confirm purity >98% .
• Assay standardization : Normalize data using internal controls (e.g., ATPγS for purinergic receptor assays) to mitigate variability in cell-based studies .
• Meta-analysis : Cross-reference data from structurally validated analogs (e.g., 8-bromoadenosine derivatives) to identify trends in substituent effects .

Q. How can researchers probe the compound’s metabolic stability in vitro?

Answer:

• Liver microsome assays : Incubate with human liver microsomes (0.5 mg/mL) in NADPH-regenerating systems. Monitor degradation via LC-MS/MS over 60 minutes .
• CYP450 inhibition screening : Use fluorogenic substrates (e.g., CYP3A4: dibenzylfluorescein) to assess isoform-specific interactions .
• Half-life calculation : Fit data to first-order kinetics models. For similar adenosine analogs, t$_{1/2}$ ranges from 12–30 minutes .